Cas no 1719-00-2 (4-[Bis(2-methylpropyl)amino]-4-oxobutanoic acid)

• Product Name: 4-[Bis(2-methylpropyl)amino]-4-oxobutanoic acid
• CAS No: 1719-00-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 2781993
• PubChem ID: 43399682
• Update Time: 2025-04-21

4-[Bis(2-methylpropyl)amino]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1116505
• 1719-00-2
• AKOS009002547
• DTXSID30655986
• A1-05543
• 4-[Bis(2-methylpropyl)amino]-4-oxobutanoic acid
• Butanoic acid, 4-[bis(2-methylpropyl)amino]-4-oxo-

• Inchi： 1S/C12H23NO3/c1-9(2)7-13(8-10(3)4)11(14)5-6-12(15)16/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： VFQVPAFURNCNTR-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 229.16779360Da
• Monoisotopic Mass: 229.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų